![molecular formula C11H19N3OS B7571396 3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole](/img/structure/B7571396.png)
3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole
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Overview
Description
3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields such as medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of 3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested to inhibit the activity of certain enzymes involved in inflammation and cancer development. It has also been suggested to disrupt the cell membrane of pests, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce the growth of cancer cells. It has also been found to have low toxicity in animal studies. However, further studies are needed to determine its long-term effects on human health.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole in lab experiments is its relatively simple synthesis method. It is also stable under normal lab conditions. However, its low solubility in water can make it difficult to use in some experiments. Its potential toxicity also needs to be taken into consideration when handling the compound.
Future Directions
The potential applications of 3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole are vast and varied. Some future directions for research include:
1. Further studies on its anti-inflammatory and anti-cancer properties, including its mechanism of action and potential use in drug development.
2. Studies on its potential use as a pesticide, including its effectiveness against different pests and its impact on the environment.
3. Synthesis of new materials using this compound as a building block.
4. Studies on its potential use in other fields such as electronics and energy storage.
Conclusion:
This compound is a chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit anti-inflammatory and anti-cancer properties. However, further studies are needed to determine its long-term effects on human health and its potential use in other fields.
Synthesis Methods
The synthesis method of 3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole involves the reaction of 2-amino-5-(1-thiomorpholin-4-ylethyl)-1,3,4-thiadiazole with propionic anhydride in the presence of a catalyst. The reaction is carried out under reflux conditions in an organic solvent such as dichloromethane or chloroform. The product is then purified by recrystallization or column chromatography.
Scientific Research Applications
3-Propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole has been studied for its potential applications in various fields. In medicine, it has been found to exhibit anti-inflammatory and anti-cancer properties. In agriculture, it has been studied for its potential use as a pesticide. In material science, it has been studied for its potential use as a building block for the synthesis of new materials.
Properties
IUPAC Name |
3-propan-2-yl-5-(1-thiomorpholin-4-ylethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3OS/c1-8(2)10-12-11(15-13-10)9(3)14-4-6-16-7-5-14/h8-9H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKMWLWJGLZQPOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)C(C)N2CCSCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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